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Compound of Interest

Compound Name: Proline hydrochloride, L-

Cat. No.: B1589600 Get Quote

This guide provides an in-depth analysis of L-Proline hydrochloride (CAS No. 7776-34-3), a

pivotal reagent in various scientific domains. Tailored for researchers, scientists, and

professionals in drug development, this document synthesizes its chemical properties, critical

safety data, and practical applications, ensuring a thorough understanding grounded in

established scientific principles.

Introduction: The Unique Role of L-Proline
Hydrochloride
L-Proline hydrochloride is the hydrochloride salt of L-proline, a proteinogenic amino acid

distinguished by its secondary amine integrated into a pyrrolidine ring.[1] This cyclic structure

imparts significant conformational rigidity, a property that underpins its utility not only as a

fundamental building block in peptides and proteins but also as a highly effective

organocatalyst in asymmetric synthesis.[2] The hydrochloride form enhances its stability and

solubility, making it a preferred choice in many laboratory settings. This guide will delve into the

technical specifications and safety protocols essential for its effective and safe utilization.

Physicochemical Properties: A Data-Driven
Overview
A precise understanding of a compound's physical and chemical characteristics is paramount

for its successful application in research and development. L-Proline hydrochloride presents as
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a white crystalline powder.[1] Key quantitative data are summarized below for clarity and ease

of reference.

Property Value Source(s)

CAS Number 7776-34-3 [1][3][4][5]

Molecular Formula C₅H₁₀ClNO₂ [1][4]

Molecular Weight 151.59 g/mol [1][3][4]

Appearance White crystalline powder [1]

Storage Temperature 2-8°C

The protonation of the secondary amine by hydrochloric acid to form the salt significantly

influences its properties compared to the free amino acid, particularly its behavior in solution.

Safety Data Sheet (SDS) Analysis: A Protocol for
Safe Handling
Adherence to safety protocols is non-negotiable in a laboratory setting. The following sections

provide a detailed breakdown of the safety information for L-Proline hydrochloride, based on

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

GHS Hazard Identification
L-Proline hydrochloride is classified under GHS with the following hazards:

GHS Pictogram:

alt text

[4]

Signal Word:Warning[4]

Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s1900622
https://www.smolecule.com/products/s1900622
https://www.sigmaaldrich.com/US/en/product/sial/94321
https://www.chemscene.com/7776-34-3.html?productObj=CS-WAA0253
https://www.chemsrc.com/en/cas/7776-34-3_416915.html
https://www.smolecule.com/products/s1900622
https://www.chemscene.com/7776-34-3.html?productObj=CS-WAA0253
https://www.smolecule.com/products/s1900622
https://www.sigmaaldrich.com/US/en/product/sial/94321
https://www.chemscene.com/7776-34-3.html?productObj=CS-WAA0253
https://www.smolecule.com/products/s1900622
https://www.chemscene.com/7776-34-3.html?productObj=CS-WAA0253
https://www.chemscene.com/7776-34-3.html?productObj=CS-WAA0253
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements & First Aid
A proactive approach to safety involves understanding and implementing precautionary

measures. The logical flow of these measures, from prevention to emergency response, is

critical.

Caption: GHS Safety Protocol Flowchart for L-Proline Hydrochloride.

Handling, Storage, and Personal Protective Equipment
(PPE)
Handling: Handle in a well-ventilated area.[6] Avoid the formation of dust and aerosols.[6]

Standard laboratory hygiene practices should be followed, including washing hands thoroughly

after handling.[7]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[6]

Recommended storage is at 2-8°C.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin Protection: Wear protective gloves. The choice of glove material should be based on

chemical resistance and breakthrough time. A lab coat is mandatory.

Respiratory Protection: For operations generating dust, a NIOSH-approved N95 dust mask

or equivalent is recommended.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemscene.com/7776-34-3.html?productObj=CS-WAA0253
https://www.chemscene.com/7776-34-3.html?productObj=CS-WAA0253
https://www.chemscene.com/7776-34-3.html?productObj=CS-WAA0253
https://www.chemscene.com/7776-34-3.html?productObj=CS-WAA0253
https://www.fishersci.com/store/msds?partNumber=AAA1019914&productDescription=L-PROLINE%2C+99%25+%28ASSAY%29+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1019914&productDescription=L-PROLINE%2C+99%25+%28ASSAY%29+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-LPROLINE-CASNO-147-85-05470-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1019914&productDescription=L-PROLINE%2C+99%25+%28ASSAY%29+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/7776-34-3_416915.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in Asymmetric Organocatalysis: A
Methodological Workflow
L-Proline and its derivatives are celebrated as "the simplest enzymes" for their ability to

catalyze a wide range of stereoselective transformations.[2] A common application is the aldol

reaction. Below is a representative workflow for an L-Proline hydrochloride-catalyzed

asymmetric aldol reaction.

Experimental Protocol: Asymmetric Aldol Reaction
This protocol describes the reaction between a ketone and an aldehyde, catalyzed by L-Proline

hydrochloride.

Step 1: Reagent Preparation

Dissolve L-Proline hydrochloride (e.g., 0.1 mmol) in a suitable solvent (e.g., DMSO or DMF)

in a reaction vessel under an inert atmosphere.

Step 2: Addition of Reactants

Add the ketone (e.g., 1.0 mmol) to the catalyst solution.

Stir the mixture for a designated period (e.g., 15-30 minutes) at room temperature.

Add the aldehyde (e.g., 1.2 mmol) dropwise to the reaction mixture.

Step 3: Reaction Monitoring

Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Step 4: Work-up and Quenching

Once the reaction is complete, quench the reaction by adding a saturated aqueous solution

of NH₄Cl.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) multiple times.
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Step 5: Purification and Analysis

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product using column chromatography on silica gel.

Characterize the final product and determine the enantiomeric excess using chiral HPLC or

NMR spectroscopy.

Caption: Workflow for an L-Proline Hydrochloride-Catalyzed Aldol Reaction.

Conclusion
L-Proline hydrochloride is a versatile and powerful tool in the arsenal of chemists and drug

development professionals. Its unique structural features make it an invaluable catalyst for

creating chiral molecules with high stereoselectivity. However, its effective use is predicated on

a comprehensive understanding of its properties and a strict adherence to safety protocols.

This guide provides the foundational knowledge required to handle and utilize L-Proline

hydrochloride safely and effectively, fostering both innovation and a culture of safety in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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